Cas no 1454619-72-7 (1-4-(isocyanomethyl)phenyl-1H-pyrazole)

• Product Name: 1-4-(isocyanomethyl)phenyl-1H-pyrazole
• CAS No: 1454619-72-7
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 5961179
• PubChem ID: 83482712
• Update Time: 2025-06-29

1-4-(isocyanomethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-4-(isocyanomethyl)phenyl-1H-pyrazole
• EN300-1765348
• 1-[4-(isocyanomethyl)phenyl]-1H-pyrazole
• 1454619-72-7

• Inchi： 1S/C11H9N3/c1-12-9-10-3-5-11(6-4-10)14-8-2-7-13-14/h2-8H,9H2
• InChI Key： VYYJBUPAZDZPLG-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(C[N+]#[C-])=CC=1

Computed Properties

• Exact Mass: 183.079647300g/mol
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.2Ų

Additional information on 1-4-(isocyanomethyl)phenyl-1H-pyrazole

1-4-(Isocyanomethyl)phenyl-1H-pyrazole: A Comprehensive Overview

The compound 1-4-(Isocyanomethyl)phenyl-1H-pyrazole (CAS No. 1454619-72-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility. The isocyanomethyl group attached to the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for further research and development.

Recent studies have highlighted the potential of pyrazole derivatives as scaffolds for drug discovery. The 1H-pyrazole ring is a heterocyclic structure that exhibits strong electron-withdrawing effects, which can enhance the bioavailability and pharmacokinetic properties of the compound. The isocyanomethylphenyl group further modulates these properties, making it an attractive candidate for exploring its role in various biological systems.

The synthesis of 1-4-(Isocyanomethyl)phenyl-1H-pyrazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both academic and industrial applications. The use of transition metal catalysts has been particularly effective in streamlining the synthesis process, reducing reaction times, and minimizing by-products.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug design. Pyrazole derivatives have been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities, among other therapeutic effects. The isocyanomethylphenyl group adds a layer of complexity to the molecule, enabling it to interact with various biological targets with high specificity. Recent computational studies have revealed that this compound could serve as a template for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 1-4-(Isocyanomethyl)phenyl-1H-pyrazole has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it could potentially be incorporated into semiconducting materials or optoelectronic devices. Researchers are currently investigating its ability to form self-assembled monolayers and its compatibility with existing fabrication techniques.

The structural characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, confirming the presence of the isocyanomethylphenyl group and the planar structure of the pyrazole ring. Such information is crucial for understanding the compound's reactivity and stability under different conditions.

From an environmental standpoint, there is growing interest in understanding the fate and toxicity of 1-4-(Isocyanomethyl)phenyl-1H-pyrazole in aquatic and terrestrial ecosystems. Preliminary studies suggest that it undergoes rapid degradation under UV light, which could mitigate its persistence in the environment. However, further research is needed to assess its long-term impact on non-target organisms and ecosystems.

In conclusion, 1-4-(Isocyanomethyl)phenyl-1H-pyrazole (CAS No. 1454619-72-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover its full range of properties and applications, this compound is poised to make meaningful contributions to fields ranging from drug discovery to materials science.